Cas no 1157055-84-9 (1-4-(4-bromophenyl)-1H-imidazol-2-ylethan-1-amine)

• Product Name: 1-4-(4-bromophenyl)-1H-imidazol-2-ylethan-1-amine
• CAS No: 1157055-84-9
• MF: C₁₁H₁₂BrN₃
• MW: 266.13708114624
• CID: 5215595
• PubChem ID: 43649871
• Update Time: 2025-06-12

1-4-(4-bromophenyl)-1H-imidazol-2-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-[4-(4-Bromophenyl)-1H-imidazol-2-yl]ethan-1-amine
• 1H-Imidazole-2-methanamine, 5-(4-bromophenyl)-α-methyl-
• 1-4-(4-bromophenyl)-1H-imidazol-2-ylethan-1-amine

• Inchi： 1S/C11H12BrN3/c1-7(13)11-14-6-10(15-11)8-2-4-9(12)5-3-8/h2-7H,13H2,1H3,(H,14,15)
• InChI Key： BBVLMJNZGIDONQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=CN=C(C(C)N)N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 204
• XLogP3: 1.7
• Topological Polar Surface Area: 54.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-4-(4-bromophenyl)-1H-imidazol-2-ylethan-1-amine

Introduction to 1-4-(4-bromophenyl)-1H-imidazol-2-ylethan-1-amine (CAS No. 1157055-84-9)

1-4-(4-bromophenyl)-1H-imidazol-2-ylethan-1-amine, identified by its CAS number 1157055-84-9, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the imidazole derivative class, which is well-documented for its diverse biological activities and potential therapeutic applications. The presence of a bromophenyl group and an imidazole ring in its molecular framework suggests a unique set of chemical properties that make it a promising candidate for further investigation, particularly in the development of novel bioactive molecules.

The chemical structure of 1-4-(4-bromophenyl)-1H-imidazol-2-ylethan-1-amine consists of an ethylamine side chain attached to an imidazole ring, which is further substituted with a 4-bromophenyl moiety. This arrangement creates a molecule with potential interactions at multiple biological targets, including enzymes and receptors. The bromine atom in the phenyl ring enhances the electrophilicity of the molecule, making it more reactive in various chemical transformations and biological assays.

In recent years, there has been a growing interest in imidazole derivatives due to their reported activities in modulating various biological pathways. For instance, imidazole-based compounds have been explored for their potential roles in antifungal, antiviral, and anticancer therapies. The specific substitution pattern in 1-4-(4-bromophenyl)-1H-imidazol-2-ylethan-1-amine may contribute to its unique pharmacological profile, making it a valuable scaffold for drug discovery efforts.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play crucial roles in cell signaling pathways, and dysregulation of these pathways is often associated with various diseases, including cancer. By targeting kinases, imidazole derivatives like 1-4-(4-bromophenyl)-1H-imidazol-2-ylethan-1-amine could offer therapeutic benefits by modulating cellular processes such as proliferation, differentiation, and apoptosis. Recent studies have highlighted the importance of kinase inhibition in developing effective anticancer strategies, and this compound shows promise as a lead molecule in this context.

Furthermore, the bromophenyl group in the molecule suggests potential interactions with aromatic residues in protein targets. This feature can be exploited to enhance binding affinity and selectivity, which are critical factors in drug design. The ability to fine-tune these interactions through structural modifications could lead to the development of more potent and selective kinase inhibitors.

Another area where 1-4-(4-bromophenyl)-1H-imidazol-2-ylethan-1-amine shows promise is in the treatment of inflammatory diseases. Chronic inflammation is a hallmark of many pathological conditions, including autoimmune disorders and metabolic diseases. Imidazole derivatives have been reported to exhibit anti-inflammatory properties by inhibiting key inflammatory mediators such as cyclooxygenase (COX) and lipoxygenase (LOX). The structural features of this compound may enable it to interact with these enzymes or related signaling pathways, thereby reducing inflammation.

The synthesis of 1-4-(4-bromophenyl)-1H-imidazol-2-ylethan-1-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the bromophenyl group necessitates precise control over reaction conditions to avoid unwanted side products. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the core imidazole ring efficiently. These methods not only improve synthetic efficiency but also enhance the overall quality of the final product.

In terms of biological evaluation, 1-4-(4-bromophenyl)-1H-imidazol-2-ylethan-1-amine has been subjected to various assays to assess its pharmacological activity. Initial studies have shown promising results in vitro, particularly in kinase inhibition assays. These findings have encouraged researchers to explore its potential further through preclinical studies. The compound's ability to inhibit specific kinases without significant off-target effects makes it an attractive candidate for drug development.

The pharmacokinetic properties of 1-4-(4-bromophenyl)-1H-imidazol-2-yethanamino are also important considerations in drug design. Factors such as solubility, stability, and metabolic clearance determine how effectively a drug can reach its target site within the body. Preliminary data suggest that this compound exhibits favorable solubility characteristics, which could facilitate its absorption and distribution after administration. Additionally, its stability under physiological conditions indicates potential for good bioavailability.

As research continues to uncover new biological targets and mechanisms, compounds like 1-(3-chloroallyl)-3-methylindole are expected to play an increasingly important role in therapeutic interventions. The versatility of imidazole derivatives allows for modifications that can fine-tune their pharmacological profiles according to specific therapeutic needs. This adaptability makes them valuable tools for developing novel treatments across multiple disease areas.

The future direction of research on CAS No 1157055 84 9 will likely focus on optimizing its chemical structure for improved efficacy and safety profiles. This could involve modifying substituents on the imidazole ring or exploring new synthetic routes that enhance yield and scalability. Collaborative efforts between synthetic chemists and biologists will be essential to translate laboratory findings into clinical applications.

In conclusion, 1157055 84 9 represents a significant advancement in pharmaceutical chemistry with its unique structural features and promising biological activities. Its potential as a kinase inhibitor, anti-inflammatory agent,and scaffold for drug development underscores its importance as a research tool. As our understanding of biological pathways continues to evolve,this compoundand related derivatives are poised to contribute significantly to future therapeutic strategies.